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Compound of Interest

Compound Name: 2-Methyl-3-hydroxy-6-iodopyridine

CAS No.: 848952-39-6

Cat. No.: B1589881

Get Quote

A Note to the Researcher: Extensive investigation into the scientific and patent literature

reveals that while 2-Methyl-3-hydroxy-6-iodopyridine is a commercially available heterocyclic

compound, its specific applications in material science are not well-documented in publicly

accessible resources. The existing information primarily identifies it as a versatile building

block, or intermediate, for the synthesis of more complex molecules, particularly within the

realms of medicinal and agrochemical research.

This document, therefore, serves not as a guide to established material science applications,

but rather as a forward-looking exploration of its potential applications based on its chemical

structure and reactivity. The protocols outlined below are hypothetical and illustrative, designed

to provide a conceptual framework for researchers interested in pioneering the use of this

molecule in the development of novel materials. They are grounded in established chemical

principles and analogous reactions of similar functionalized pyridines.

Section 1: Compound Overview and Potential
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2-Methyl-3-hydroxy-6-iodopyridine is a trifunctional pyridine derivative. Its material science

potential stems from the distinct reactivity of its three functional groups: the hydroxyl (-OH), the

iodo (-I), and the pyridine ring itself.

The Iodo Group: The carbon-iodine bond is relatively weak, making it an excellent leaving

group for various cross-coupling reactions. This is the primary handle for building larger,

conjugated systems.

The Hydroxyl Group: The phenolic hydroxyl group can be used for condensation reactions,

esterifications, or as a coordination site for metal ions. Its acidity can also be tuned,

influencing intermolecular interactions.

The Pyridine Ring: The nitrogen atom in the pyridine ring can act as a ligand for metal

coordination, leading to the formation of metal complexes or metal-organic frameworks

(MOFs). The ring itself is an electron-deficient aromatic system that can be incorporated into

electronically active materials.

These functionalities suggest potential applications in:

Organic Electronics: As a building block for conjugated polymers or small molecules for use

in Organic Light-Emitting Diodes (OLEDs), Organic Photovoltaics (OPVs), and Organic

Field-Effect Transistors (OFETs).

Polymer Chemistry: As a monomer for the synthesis of specialty polymers with tailored

thermal, optical, or coordination properties.

Metal-Organic Frameworks (MOFs): As a ligand for the construction of porous materials with

potential applications in gas storage, catalysis, and sensing.

Physicochemical Properties
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Property Value Source

Molecular Formula C₆H₆INO [1]

Molecular Weight 235.02 g/mol [1]

CAS Number 848952-39-6 [1]

Appearance
White to light brown solid

(typical)

Section 2: Hypothetical Application Protocols
The following protocols are illustrative and will require significant optimization and

characterization by the researcher.

Protocol 2.1: Synthesis of a Conjugated Polymer via
Suzuki Cross-Coupling
Objective: To synthesize a poly(phenylene-pyridinol) type polymer where the 2-methyl-3-
hydroxy-6-iodopyridine unit introduces polarity and potential for post-polymerization

modification.

Causality behind Experimental Choices: The Suzuki coupling is a robust and versatile

palladium-catalyzed reaction for forming carbon-carbon bonds.[2] The iodo-group on the

pyridine is an ideal substrate for this reaction. A diboronic acid ester is chosen as the co-

monomer to enable polymerization. The choice of a non-protic solvent is crucial to avoid

quenching the organoboron reagent.

Experimental Workflow Diagram:
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Caption: Workflow for Suzuki polymerization.

Step-by-Step Methodology:

Reactant Preparation: In a Schlenk flask, add 2-methyl-3-hydroxy-6-iodopyridine (1.0 eq),

benzene-1,4-diboronic acid bis(pinacol) ester (1.0 eq), and Pd(PPh₃)₄ (0.03 eq).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three

times.

Solvent and Base Addition: Add degassed toluene and a 2M aqueous solution of potassium

carbonate (K₂CO₃) (4.0 eq).
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Reaction: Heat the mixture to 90 °C with vigorous stirring for 24-48 hours. Monitor the

reaction progress by thin-layer chromatography (TLC) if possible.

Work-up: Cool the reaction to room temperature. Pour the mixture into a large volume of

methanol to precipitate the polymer.

Purification: Filter the solid polymer and wash sequentially with water and methanol to

remove residual catalyst and unreacted monomers.

Drying: Dry the polymer under vacuum at 40-50 °C.

Characterization: Characterize the resulting polymer by Gel Permeation Chromatography

(GPC) for molecular weight and polydispersity, NMR for structure confirmation, FTIR for

functional group analysis, and UV-Vis spectroscopy for optical properties.

Protocol 2.2: Synthesis of a Metal Complex for Potential
Luminescent Applications
Objective: To synthesize a coordination complex using the pyridine nitrogen and the hydroxyl

oxygen as bidentate chelation sites for a metal ion like Zinc(II). Such complexes can exhibit

interesting photoluminescent properties.

Causality behind Experimental Choices: The 3-hydroxypyridine moiety is a classic bidentate

ligand for various metal ions.[3] Zinc(II) is chosen as it is a d¹⁰ metal ion, and its complexes are

often luminescent. The use of a non-coordinating counter-ion like nitrate is preferred. Methanol

is a suitable solvent for dissolving the ligand and the metal salt.

Experimental Workflow Diagram:
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Caption: Workflow for Metal Complex Synthesis.

Step-by-Step Methodology:

Ligand Solution: Dissolve 2-methyl-3-hydroxy-6-iodopyridine (2.0 eq) in warm methanol.

Metal Salt Solution: In a separate flask, dissolve zinc(II) nitrate hexahydrate

(Zn(NO₃)₂·6H₂O) (1.0 eq) in methanol.

Reaction: Slowly add the metal salt solution to the ligand solution with constant stirring at

room temperature. A precipitate should form.

Stirring: Continue stirring the mixture for 2-4 hours at room temperature.

Isolation: Collect the precipitate by vacuum filtration.

Washing: Wash the solid with a small amount of cold methanol and then with diethyl ether.

Drying: Dry the resulting complex in a desiccator over a drying agent.

Characterization: Characterize the complex using FTIR to observe shifts in the O-H and C=N

stretching frequencies upon coordination, elemental analysis to confirm the stoichiometry,

and photoluminescence spectroscopy to investigate its emission properties.

Section 3: Conclusion and Future Outlook
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2-Methyl-3-hydroxy-6-iodopyridine presents a platform for significant innovation in material

science. The key to unlocking its potential lies in systematic exploratory synthesis. By

leveraging the well-established reactivity of its functional groups, researchers can venture into

creating novel polymers, coordination complexes, and functional small molecules. The

protocols provided herein are conceptual starting points, and the true potential of this molecule

will be realized through rigorous experimentation and characterization. Future work should

focus on synthesizing materials and thoroughly investigating their structural, thermal,

electronic, and optical properties to identify promising avenues for real-world applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1589881/docs#application-notes-and-protocols-2-
methyl-3-hydroxy-6-iodopyridine-in-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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